Cas no 1806577-74-1 (3-Fluoro-6-hydroxy-2-nitropyridine)

• Product Name: 3-Fluoro-6-hydroxy-2-nitropyridine
• CAS No: 1806577-74-1
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 4905500
• Update Time: 2025-10-31

3-Fluoro-6-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-hydroxy-2-nitropyridine

• Inchi： 1S/C5H3FN2O3/c6-3-1-2-4(9)7-5(3)8(10)11/h1-2H,(H,7,9)
• InChI Key： IMUAYXAKOFMDBF-UHFFFAOYSA-N
• SMILES： FC1C=CC(NC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Additional information on 3-Fluoro-6-hydroxy-2-nitropyridine

Introduction to 3-Fluoro-6-hydroxy-2-nitropyridine (CAS No. 1806577-74-1)

3-Fluoro-6-hydroxy-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806577-74-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a structurally intriguing scaffold, combining a nitro group, a hydroxyl group, and a fluorine atom on a pyridine ring, which collectively contribute to its unique chemical properties and biological activities. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further chemical modifications and derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

The fluorine atom in 3-Fluoro-6-hydroxy-2-nitropyridine is particularly noteworthy due to its ability to influence the pharmacokinetic and pharmacodynamic properties of associated molecules. Fluorine substitution is a well-established strategy in drug design, often employed to improve metabolic stability, binding affinity, and overall bioavailability. In this context, the fluorine at the 3-position of the pyridine ring in 3-Fluoro-6-hydroxy-2-nitropyridine likely plays a crucial role in modulating the compound's interaction with biological targets. Recent studies have highlighted the importance of fluorinated heterocycles in the development of novel therapeutic agents, particularly in oncology and central nervous system (CNS) disorders.

The hydroxyl group at the 6-position adds another layer of complexity to the molecular behavior of 3-Fluoro-6-hydroxy-2-nitropyridine. Hydroxyl-functionalized pyridines are known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The combination of a hydroxyl group with a nitro group and a fluorine atom creates multiple sites for potential interactions with biological macromolecules. This structural diversity makes 3-Fluoro-6-hydroxy-2-nitropyridine a promising candidate for further exploration in drug discovery programs.

The nitro group at the 2-position is another critical feature that influences the reactivity and potential applications of 3-Fluoro-6-hydroxy-2-nitropyridine. Nitro groups are versatile functional moieties that can be reduced to amino groups under appropriate conditions, introducing new reactive sites for chemical transformations. This property is particularly useful in medicinal chemistry, where nitro-containing compounds serve as key intermediates in the synthesis of more complex pharmacophores. Additionally, nitro groups have been reported to exhibit biological activities such as anti-inflammatory and anticancer effects, further enhancing the interest in 3-Fluoro-6-hydroxy-2-nitropyridine as a lead compound.

In recent years, there has been growing interest in developing new methodologies for the synthesis and functionalization of fluorinated pyridines. The demand for such compounds has been driven by their potential applications in various therapeutic areas. For instance, fluorinated pyridines have been extensively studied in the development of kinase inhibitors, which are widely used in cancer therapy. The unique electronic properties of fluorine atoms can modulate the binding affinity of these inhibitors to their target enzymes, leading to improved therapeutic efficacy.

Moreover, 3-Fluoro-6-hydroxy-2-nitropyridine has shown promise as a building block for designing novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of new chemical entities with distinct mechanisms of action. Pyridine derivatives have long been recognized for their antimicrobial properties, and the introduction of fluorine and nitro substituents can enhance their efficacy against resistant strains. Preliminary studies have indicated that derivatives of 3-Fluoro-6-hydroxy-2-nitropyridine exhibit inhibitory activity against certain bacterial species, suggesting its potential as an antimicrobial agent.

The synthesis of 3-Fluoro-6-hydroxy-2-nitropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by nitration and hydroxylation steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency. The development of novel synthetic strategies is an ongoing area of research aimed at making fluorinated pyridines more accessible for industrial applications.

The biological evaluation of 3-Fluoro-6-hydroxy-2-nitropyridine has revealed several interesting findings that warrant further investigation. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions may underpin its potential therapeutic applications in conditions such as inflammation and neurodegeneration. Additionally, computational modeling techniques have been employed to predict the binding modes of 3-Fluoro-6-hydroxy-2-nitropyridine with target proteins, providing valuable insights into its mechanism of action.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational methods such as molecular docking and quantum mechanics simulations, researchers can accelerate the identification and optimization of lead compounds like 3-Fluoro-6-hydroxy-2-nitropyridine. These approaches allow for rapid screening of large libraries of compounds and prediction of their biological activity without the need for extensive experimental testing. This synergy between experimental chemistry and computational biology has significantly enhanced the efficiency of drug discovery pipelines.

Future directions for research on 3-Fluoro-6-hydroxy-2-nitropyridine include exploring its derivatives as potential therapeutics for unmet medical needs. By systematically modifying its structure through combinatorial chemistry or library synthesis platforms, researchers can identify analogs with enhanced potency or selectivity against specific disease targets. Furthermore, investigating the metabolic fate of this compound will provide critical information for optimizing its pharmacokinetic profile.

In conclusion,3 Fluro 6 hydro xy 2 nitro py rid ine (CAS No .1806577 -74 -1)is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled wit h recent advances i n synthetic an d computational metho ds , positions it as an i nteresting candidate f or further exploration i n drug discovery an d development . As our understanding o f molecular interactions continues t o evolve , compounds like thi s are poised t o play a crucial role i n shaping t he future o f medicine .